Cas no 400727-17-5 (5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid)
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a methoxy group at the 5-position and a trifluoromethylphenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent can influence reactivity and binding interactions. Its well-defined chemical profile allows for precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and stability, ensuring consistent performance in research and industrial processes.
400727-17-5 structure
Product Name:5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid
CAS No:400727-17-5
MF:C15H11F3O3
MW:296.241255044937
MDL:MFCD18321795
CID:2825824
PubChem ID:18545524
Update Time:2025-10-16
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL6489098
- 4-Methoxy-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 400727-17-5
- 5-METHOXY-2-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- MFCD18321795
- 4-methoxy-4'-(trifluoromethyl)-1,1'-biphenyl-2-carboxylic acid
- 5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%
- DTXSID70594981
- 5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18321795
- Inchi: 1S/C15H11F3O3/c1-21-11-6-7-12(13(8-11)14(19)20)9-2-4-10(5-3-9)15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key: PVYIBPKRXSFPEP-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)O)OC)(F)F
Computed Properties
- Exact Mass: 296.06602869Da
- Monoisotopic Mass: 296.06602869Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 46.5Ų
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329042-5 g |
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%; . |
400727-17-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329042-5g |
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid, 95%; . |
400727-17-5 | 95% | 5g |
€1159.00 | 2025-04-19 |
5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
400727-17-5 (5-Methoxy-2-(4-trifluoromethylphenyl)benzoic acid) Related Products
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- 1261931-89-8(3-(4-Methoxy-2-methylphenyl)-5-trifluoromethylbenzoic acid)
- 1261773-34-5(5-Methoxy-3'-(trifluoromethyl)biphenyl-3-carboxylic acid)
- 1261789-34-7(5-methoxy-2-[2-(trifluoromethyl)phenyl]benzoic Acid)
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- 1261987-34-1(2-(2-Methoxy-5-trifluoromethylphenyl)-5-methoxybenzoic acid)
- 1261937-19-2(5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid)
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